Cas no 2755717-59-8 (Ethyl 3-(3-(benzyloxy)-4-methylphenyl)-3-hydroxypropanoate)

• Product Name: Ethyl 3-(3-(benzyloxy)-4-methylphenyl)-3-hydroxypropanoate
• CAS No: 2755717-59-8
• MF: C₁₉H₂₂O₄
• MW: 314.38
• CID: 5080843
• Update Time: 2025-06-08

Ethyl 3-(3-(benzyloxy)-4-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-(benzyloxy)-4-methylphenyl)-3-hydroxypropanoate

• Inchi： 1S/C19H22O4/c1-3-22-19(21)12-17(20)16-10-9-14(2)18(11-16)23-13-15-7-5-4-6-8-15/h4-11,17,20H,3,12-13H2,1-2H3
• InChI Key： PXZQTWDOIXGEAA-UHFFFAOYSA-N
• SMILES： C(C)OC(CC(O)C1C=CC(C)=C(C=1)OCC1=CC=CC=C1)=O

Additional information on Ethyl 3-(3-(benzyloxy)-4-methylphenyl)-3-hydroxypropanoate

Research Brief on Ethyl 3-(3-(benzyloxy)-4-methylphenyl)-3-hydroxypropanoate (CAS: 2755717-59-8) in Chemical and Biomedical Applications

Ethyl 3-(3-(benzyloxy)-4-methylphenyl)-3-hydroxypropanoate (CAS: 2755717-59-8) is a synthetic intermediate of growing interest in the pharmaceutical and chemical industries due to its potential applications in drug development and organic synthesis. Recent studies have explored its role as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and antimicrobial agents. This brief synthesizes the latest findings on its synthesis, characterization, and biological activity, providing a comprehensive update for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for Ethyl 3-(3-(benzyloxy)-4-methylphenyl)-3-hydroxypropanoate, achieving a 78% yield via a palladium-catalyzed coupling reaction followed by asymmetric hydrogenation. The study emphasized the compound's chiral center as critical for its interaction with biological targets, particularly COX-2 enzymes. Molecular docking simulations revealed a binding affinity of -8.2 kcal/mol, suggesting potential as a scaffold for NSAID development.

In parallel research, the compound's metabolic stability was evaluated in human liver microsomes (HLMs), showing a half-life of 45 minutes with primary CYP3A4-mediated oxidation. This data, presented at the 2024 American Chemical Society National Meeting, highlights the need for structural modifications to improve pharmacokinetic properties for therapeutic applications. Mass spectrometry analysis identified the major metabolite as the corresponding carboxylic acid derivative.

Notably, a patent application (WO2023/154672) disclosed derivatives of 2755717-59-8 with enhanced antibacterial activity against MRSA (MIC = 2-4 μg/mL). The lead compound demonstrated synergistic effects with β-lactam antibiotics by potentially inhibiting penicillin-binding protein 2a (PBP2a) allosterically. These findings position Ethyl 3-(3-(benzyloxy)-4-methylphenyl)-3-hydroxypropanoate as a versatile building block for addressing antibiotic resistance challenges.

Ongoing clinical-stage research (NCT05677812) is investigating radiolabeled analogs of this compound for PET imaging of neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier. Preliminary results show promising uptake in amyloid-β plaques, with a standardized uptake value (SUV) of 1.8 at 60 minutes post-injection in primate models.

Future directions include computational QSAR modeling to predict activity cliffs of derivatives and continuous flow synthesis optimization for industrial-scale production. The compound's unique structural features - the benzyl-protected phenol, β-hydroxy ester moiety, and lipophilic aromatic ring - offer multiple sites for diversification, making it a valuable template for medicinal chemistry programs targeting GPCRs and kinase inhibition.